![molecular formula C7H10ClN3O B1447659 2-(Azetidin-3-yloxy)pyrimidine hydrochloride CAS No. 1430841-45-4](/img/structure/B1447659.png)
2-(Azetidin-3-yloxy)pyrimidine hydrochloride
Overview
Description
“2-(Azetidin-3-yloxy)pyrimidine hydrochloride” is a chemical compound with the molecular formula C7H9N3O.ClH . It is a pyrimidine derivative, where pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring .
Synthesis Analysis
The synthesis of pyrimidine derivatives has been a subject of research interest due to their diverse pharmacological effects . A variety of methods for the synthesis of pyrimidines have been described in the literature . For instance, a ZnCl2-catalyzed three-component coupling reaction allows the synthesis of various 4,5-disubstituted pyrimidine derivatives in a single step from functionalized enamines, triethyl orthoformate, and ammonium acetate .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code: 1S/C7H9N3O.ClH/c1-2-9-7(10-3-1)11-6-4-8-5-6;/h1-3,6,8H,4-5H2;1H . This indicates that the compound contains a pyrimidine ring with an azetidin-3-yloxy group attached to it.Physical And Chemical Properties Analysis
The compound has a molecular weight of 187.63 . It is recommended to be stored in a refrigerated condition .Scientific Research Applications
Synthesis and Antimicrobial Activities
A study by Chandrashekaraiah et al. (2014) involved synthesizing pyrimidine-azetidinone analogues and testing their antimicrobial and antitubercular activities. These compounds were found to have potential as antibacterial and antituberculosis agents, indicating the usefulness of azetidinone analogues in developing new antimicrobial drugs (Chandrashekaraiah et al., 2014).
Antiviral Applications
Hosono et al. (1994) synthesized pyrimidine nucleosides with an azetidin-1-yl group as analogs of oxetanocin-A. These compounds were evaluated for antiviral activity, although they did not show significant results in cell culture tests. This indicates the potential of azetidinone derivatives in antiviral drug research (Hosono et al., 1994).
Anticancer and Antifungal Properties
Ramachandran et al. (2022) reported the synthesis of an Azetidine-2-one derivative, which showed mild antibacterial activity against common pathogens like Staphylococcus aureus and Escherichia coli. This suggests the potential use of azetidinone derivatives in developing new anticancer and antifungal agents (Ramachandran et al., 2022).
Chemical Properties and Reactions
A comprehensive study by Singh, D’hooghe, and Kimpe (2008) delved into the chemical properties and reactions of azetidines and azetidin-2-ones. This research provides crucial insights into how these compounds can be synthesized and manipulated for various applications in medicinal chemistry (Singh, D’hooghe, & Kimpe, 2008).
Synthesis of Carbamates and Ureas
Jakubkienė et al. (2010) explored the synthesis of carbamates and ureas from pyrimidinyl acetohydrazides. This study contributes to the understanding of chemical reactions involving azetidinone derivatives, which are essential for creating a variety of pharmaceutical compounds (Jakubkienė et al., 2010).
Binding to Nicotinic Acetylcholine Receptors
Koren et al. (1998) synthesized azetidinylmethoxy pyridine analogues and studied their affinity for nicotinic acetylcholine receptors. This research is significant for understanding how azetidinone derivatives can interact with biological receptors, which is valuable in drug design (Koren et al., 1998).
Potential Antifungal Agents
Rajput et al. (2011) synthesized pyridine derivatives that include azetidinyl groups and evaluated them as antifungal agents. This study adds to the body of knowledge on the potential use of azetidinone derivatives in developing new antifungal treatments (Rajput et al., 2011).
Antidepressant and Nootropic Agents
Thomas et al. (2016) investigated the synthesis and pharmacological activity of Schiff’s bases and azetidinones, focusing on their potential as antidepressant and nootropic agents. This study highlights the diverse therapeutic potential of azetidinone derivatives (Thomas et al., 2016).
Safety and Hazards
The safety data sheet for pyrimidine indicates that it is a flammable liquid and vapor. Precautionary measures include keeping away from heat/sparks/open flames/hot surfaces and using only non-sparking tools . In case of skin contact, it is advised to wash off immediately with soap and plenty of water .
Future Directions
properties
IUPAC Name |
2-(azetidin-3-yloxy)pyrimidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3O.ClH/c1-2-9-7(10-3-1)11-6-4-8-5-6;/h1-3,6,8H,4-5H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSVCMKQZKXSFMH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1)OC2=NC=CC=N2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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